Cas no 115464-88-5 (1H-Pyrrole, 2-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1H-Pyrrole, 2-[4-(trifluoromethyl)phenyl]-
• CAS No: 115464-88-5
• MF: C₁₁H₈F₃N
• MW: 211.183133125305
• CID: 1205420
• PubChem ID: 14069335
• Update Time: 2025-05-19

1H-Pyrrole, 2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-[4-(trifluoromethyl)phenyl]-
• 115464-88-5
• 2-(4-(Trifluoromethyl)phenyl)-1H-pyrrole
• 2-[4-(Trifluoromethyl)phenyl]pyrrole
• 2-[4-(trifluoromethyl)phenyl]-1H-pyrrole
• MFCD24555964
• SY129923
• SCHEMBL5929385
• AKOS032963447
• LNMAAEZCMFBLTE-UHFFFAOYSA-N

• MDL： MFCD24555964
• Inchi： 1S/C11H8F3N/c12-11(13,14)9-5-3-8(4-6-9)10-2-1-7-15-10/h1-7,15H
• InChI Key： LNMAAEZCMFBLTE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=CN1)(F)F

Computed Properties

• Exact Mass: 211.06094
• Monoisotopic Mass: 211.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1H-Pyrrole, 2-[4-(trifluoromethyl)phenyl]-

1H-Pyrrole, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 115464-88-5): A Comprehensive Overview

1H-Pyrrole, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 115464-88-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique pyrrole ring substituted with a trifluoromethylphenyl group, serves as a versatile building block for synthesizing more complex molecules. Its molecular structure combines the electron-rich pyrrole core with the electron-withdrawing trifluoromethyl group, making it an intriguing subject for researchers exploring novel chemical reactions and applications.

The growing interest in 1H-Pyrrole derivatives is partly driven by their potential in drug discovery. Researchers are increasingly focusing on trifluoromethyl-containing compounds due to their enhanced metabolic stability and bioavailability. The 2-[4-(trifluoromethyl)phenyl] substitution in this compound is particularly noteworthy, as it can influence the compound's interaction with biological targets. Recent studies have highlighted the role of similar structures in developing kinase inhibitors and antimicrobial agents, aligning with the current trend of targeting resistant pathogens and cancer therapies.

In material science, 1H-Pyrrole, 2-[4-(trifluoromethyl)phenyl]- has shown promise as a precursor for organic semiconductors and conductive polymers. The trifluoromethylphenyl-pyrrole moiety can contribute to tuning the electronic properties of these materials, which is crucial for applications in flexible electronics and OLED technologies. This aligns with the increasing demand for sustainable and high-performance materials in the tech industry, a hot topic among researchers and investors alike.

The synthesis of CAS 115464-88-5 typically involves palladium-catalyzed cross-coupling reactions, a method that has gained popularity due to its efficiency and selectivity. Recent advancements in green chemistry have also explored eco-friendly alternatives for producing such pyrrole-based compounds, addressing the growing environmental concerns in chemical manufacturing. This aspect makes the compound relevant to discussions about sustainable chemistry practices, a frequently searched topic in academic and industrial circles.

From a commercial perspective, the market for trifluoromethyl-substituted heterocycles like 1H-Pyrrole, 2-[4-(trifluoromethyl)phenyl]- has been expanding steadily. Pharmaceutical companies and research institutions are the primary consumers, seeking these compounds for high-throughput screening and lead optimization. The compound's CAS number 115464-88-5 serves as a crucial identifier in chemical databases and procurement systems, making it essential for researchers to include this information in their literature searches.

Analytical characterization of 2-[4-(trifluoromethyl)phenyl]-1H-pyrrole typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structure, which are critical parameters for research applications. The presence of the trifluoromethyl group provides distinct spectroscopic signatures that aid in its identification, a feature often discussed in analytical chemistry forums and frequently searched by students and professionals.

Safety considerations for handling 1H-Pyrrole, 2-[4-(trifluoromethyl)phenyl]- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. This information addresses common queries from laboratory personnel and safety officers searching for handling guidelines of specialty pyrrole compounds.

The future research directions for CAS 115464-88-5 may explore its potential in catalysis and as a ligand in coordination chemistry. The electron-donating and -withdrawing properties of its molecular structure make it an interesting candidate for designing new catalytic systems. This aligns with current trends in searching for novel catalysts that can facilitate challenging chemical transformations under mild conditions.

In summary, 1H-Pyrrole, 2-[4-(trifluoromethyl)phenyl]- (CAS No. 115464-88-5) represents an important class of heterocyclic compounds with diverse applications across multiple scientific disciplines. Its unique structural features and growing relevance in cutting-edge research make it a compound worth watching in the coming years. Researchers interested in pyrrole chemistry or fluorinated organic compounds will find this molecule particularly valuable for their investigations.